Cas no 1261969-66-7 (2-fluoro-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid)

• Product Name: 2-fluoro-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid
• CAS No: 1261969-66-7
• MF: C₁₇H₁₆FNO₄S
• MW: 349.376646995544
• MDL: MFCD18323119
• CID: 1223307
• PubChem ID: 53228940
• Update Time: 2025-05-20

2-fluoro-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid
• 4-Fluoro-3'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid
• 4-Fluoro-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-carboxylic acid
• DTXSID20692320
• 2-FLUORO-5-[3-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
• 1261969-66-7
• 2-Fluoro-5-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
• MFCD18323119

• MDL： MFCD18323119
• Inchi： 1S/C17H16FNO4S/c18-16-7-6-13(11-15(16)17(20)21)12-4-3-5-14(10-12)24(22,23)19-8-1-2-9-19/h3-7,10-11H,1-2,8-9H2,(H,20,21)
• InChI Key： TYZKGTRMAIPXKX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=CC(=C(C(=O)O)C=2)F)C=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 349.07840733g/mol
• Monoisotopic Mass: 349.07840733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-fluoro-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid

Introduction to 2-Fluoro-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid (CAS No. 1261969-66-7)

2-fluoro-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1261969-66-7, represents a promising candidate for further exploration due to its unique structural and functional properties. The presence of both fluoro and pyrrolidinylsulfonyl substituents in its molecular framework suggests potential applications in the development of novel therapeutic agents.

The molecular structure of 2-fluoro-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic acid incorporates a benzoic acid core, which is a well-known scaffold in drug design. The fluoro group at the 2-position and the 3-pyrrolidin-1-ylsulfonyl moiety at the 5-position introduce specific electronic and steric effects that can modulate the compound's biological activity. This arrangement has been strategically designed to enhance interactions with biological targets, making it a valuable asset in the quest for new pharmacological interventions.

In recent years, there has been a growing interest in the development of molecules that combine multiple pharmacophoric elements to achieve enhanced efficacy and reduced side effects. The structural features of 2-fluoro-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic acid align well with this trend, as they provide multiple opportunities for interaction with biological receptors. Specifically, the fluoro group is known to influence metabolic stability and binding affinity, while the pyrrolidinylsulfonyl moiety can contribute to favorable pharmacokinetic properties.

Current research in medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in drug development. The fluoro group, in particular, has been extensively studied for its ability to enhance drug bioavailability, metabolic stability, and binding affinity. The incorporation of this group into 2-fluoro-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic acid suggests that it may exhibit improved pharmacological properties compared to its non-fluorinated counterparts.

The pyrrolidin-1-ylsulfonyl substituent is another key feature of this compound that warrants further investigation. Sulfonyl groups are commonly found in active pharmaceutical ingredients (APIs) due to their ability to enhance binding interactions with biological targets. The pyrrolidinyl moiety adds an additional layer of complexity, potentially influencing both the solubility and permeability of the compound. These structural elements together make 2-fluoro-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic acid a compelling candidate for further pharmacological exploration.

In the context of drug discovery, the synthesis and characterization of novel compounds like 2-fluoro-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic acid are crucial steps toward identifying new therapeutic agents. Advanced synthetic methodologies have been employed to construct this complex molecule, ensuring high purity and yield. Techniques such as multi-step organic synthesis, including cross-coupling reactions and sulfonylation processes, have been utilized to achieve the desired structure.

The biological activity of 2-fluoro-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic acid has been preliminarily assessed through in vitro studies. These investigations have revealed potential interactions with various biological targets, including enzymes and receptors relevant to human health. The compound's ability to modulate these targets suggests its utility in addressing a range of therapeutic challenges. Further studies are ongoing to elucidate its mechanism of action and optimize its pharmacological profile.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been employed to predict the binding modes of 2-fluoro-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic acid with its intended biological targets. These simulations provide valuable insights into how the compound interacts with receptors at a molecular level, guiding experimental design and optimization efforts.

The synthesis and application of fluorinated sulfonylated benzoic acids have seen significant advancements in recent years. The combination of these structural elements has led to the development of compounds with enhanced biological activity and improved pharmacokinetic properties. The case of 2-fluoro-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic acid exemplifies how strategic modifications can yield promising candidates for further development.

The future prospects for 2-fluoro-5-(3-pyrrolidin-1-yisulfonylphenyl)benzoic acid are bright, given its unique structural features and potential therapeutic applications. Ongoing research aims to refine its pharmacological profile through structural modifications and preclinical studies. These efforts are expected to pave the way for new treatments targeting various diseases.

In conclusion, 2-fluoro-5-(3-pyrrolidin-l-sulfonylphenyl)benzoic acid, identified by its CAS number CAS No. 1261969—66—7, represents a significant advancement in pharmaceutical chemistry. Its innovative structure and promising biological activity position it as a valuable asset in the development of novel therapeutic agents. Continued research efforts will further elucidate its potential applications and contribute to improving human health outcomes.